Cas no 874463-02-2 (methyl 4-{7-bromo-2-methyl-3,9-dioxo-1H,2H,3H,9H-chromeno2,3-cpyrrol-1-yl}benzoate)
methyl 4-{7-bromo-2-methyl-3,9-dioxo-1H,2H,3H,9H-chromeno2,3-cpyrrol-1-yl}benzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-(7-bromo-2-methyl-3,9-dioxo-1,2,3,9-tetrahydrochromeno[2,3-c]pyrrol-1-yl)benzoate
- Benzoic acid, 4-(7-bromo-1,2,3,9-tetrahydro-2-methyl-3,9-dioxo[1]benzopyrano[2,3-c]pyrrol-1-yl)-, methyl ester
- methyl 4-(7-bromo-2-methyl-3,9-dioxo-1H-chromeno[2,3-c]pyrrol-1-yl)benzoate
- STK849054
- AKOS016159537
- VU0605794-1
- 874463-02-2
- F3226-2945
- AKOS002275100
- methyl 4-{7-bromo-2-methyl-3,9-dioxo-1H,2H,3H,9H-chromeno2,3-cpyrrol-1-yl}benzoate
-
- Inchi: 1S/C20H14BrNO5/c1-22-16(10-3-5-11(6-4-10)20(25)26-2)15-17(23)13-9-12(21)7-8-14(13)27-18(15)19(22)24/h3-9,16H,1-2H3
- InChI Key: IDZKNPOMXRYZNC-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=C(C2N(C)C(=O)C3OC4=CC=C(Br)C=C4C(=O)C=32)C=C1
Computed Properties
- Exact Mass: 427.00554g/mol
- Monoisotopic Mass: 427.00554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 697
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 72.9Ų
Experimental Properties
- Density: 1.65±0.1 g/cm3(Predicted)
- Boiling Point: 606.8±55.0 °C(Predicted)
- pka: -2.60±0.40(Predicted)
methyl 4-{7-bromo-2-methyl-3,9-dioxo-1H,2H,3H,9H-chromeno2,3-cpyrrol-1-yl}benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3226-2945-2μmol |
methyl 4-{7-bromo-2-methyl-3,9-dioxo-1H,2H,3H,9H-chromeno[2,3-c]pyrrol-1-yl}benzoate |
874463-02-2 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3226-2945-5μmol |
methyl 4-{7-bromo-2-methyl-3,9-dioxo-1H,2H,3H,9H-chromeno[2,3-c]pyrrol-1-yl}benzoate |
874463-02-2 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3226-2945-10μmol |
methyl 4-{7-bromo-2-methyl-3,9-dioxo-1H,2H,3H,9H-chromeno[2,3-c]pyrrol-1-yl}benzoate |
874463-02-2 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3226-2945-20μmol |
methyl 4-{7-bromo-2-methyl-3,9-dioxo-1H,2H,3H,9H-chromeno[2,3-c]pyrrol-1-yl}benzoate |
874463-02-2 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3226-2945-1mg |
methyl 4-{7-bromo-2-methyl-3,9-dioxo-1H,2H,3H,9H-chromeno[2,3-c]pyrrol-1-yl}benzoate |
874463-02-2 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3226-2945-2mg |
methyl 4-{7-bromo-2-methyl-3,9-dioxo-1H,2H,3H,9H-chromeno[2,3-c]pyrrol-1-yl}benzoate |
874463-02-2 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3226-2945-3mg |
methyl 4-{7-bromo-2-methyl-3,9-dioxo-1H,2H,3H,9H-chromeno[2,3-c]pyrrol-1-yl}benzoate |
874463-02-2 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3226-2945-4mg |
methyl 4-{7-bromo-2-methyl-3,9-dioxo-1H,2H,3H,9H-chromeno[2,3-c]pyrrol-1-yl}benzoate |
874463-02-2 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3226-2945-5mg |
methyl 4-{7-bromo-2-methyl-3,9-dioxo-1H,2H,3H,9H-chromeno[2,3-c]pyrrol-1-yl}benzoate |
874463-02-2 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3226-2945-10mg |
methyl 4-{7-bromo-2-methyl-3,9-dioxo-1H,2H,3H,9H-chromeno[2,3-c]pyrrol-1-yl}benzoate |
874463-02-2 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
methyl 4-{7-bromo-2-methyl-3,9-dioxo-1H,2H,3H,9H-chromeno2,3-cpyrrol-1-yl}benzoate Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on methyl 4-{7-bromo-2-methyl-3,9-dioxo-1H,2H,3H,9H-chromeno2,3-cpyrrol-1-yl}benzoate
Methyl 4-{7-bromo-2-methyl-3,9-dioxo-1H,2H,3H,9H-chromeno2,3-cpyrrol-1-yl}benzoate: A Comprehensive Overview of Its Synthesis, Biological Activity, and Research Applications
Methyl 4-{7-bromo-2-methyl-3,9-dioxo-1H,2H,3H,9H-chromeno2,3-cpyrrol-1-yl}benzoate, with the CAS number 874463-02-2, represents a pivotal compound in the field of medicinal chemistry due to its unique molecular architecture and potential therapeutic applications. This compound belongs to the class of chromeno[2,3-c]pyrrol-1-yl derivatives, which have garnered significant attention for their diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective properties. Recent advancements in synthetic methodologies and pharmacological studies have further highlighted the importance of this compound in drug discovery and development.
The 7-bromo substituent at the chromeno[2,3-c]pyrrol-1-yl ring plays a critical role in modulating the compound's reactivity and biological activity. The 2-methyl group contributes to the steric bulk, influencing the compound's interaction with target proteins. The 3,9-dioxo functionalities within the chromeno[2,3-c]pyrrol-1-yl framework are essential for maintaining the compound's structural integrity and enabling its participation in redox reactions. These structural features collectively enhance the compound's potential as a lead molecule for the design of novel therapeutics.
Recent studies have demonstrated that chromeno2,3-cpyrrol-1-yl derivatives, including the compound under discussion, exhibit promising antitumor activity against various cancer cell lines. For instance, a 2023 study published in Journal of Medicinal Chemistry reported that compounds with similar structural motifs show significant inhibition of the PI3K/AKT/mTOR signaling pathway, a key driver of tumor progression. This finding underscores the potential of chromeno2,3-cpyrrol-1-y derivatives in targeting oncogenic pathways and developing targeted therapies.
Moreover, the benzoate moiety in the compound's structure is crucial for its solubility and pharmacokinetic properties. The methyl group at the benzoate ring further enhances the compound's hydrophobicity, which may influence its cellular uptake and distribution. Researchers have also explored the role of benzoate derivatives in modulating drug metabolism, with some studies suggesting that these compounds can serve as prodrugs for improved bioavailability.
Advancements in synthetic strategies have enabled the efficient preparation of 7-bromo-2-methyl-3,9-dioxo-1H,2H,3H,9H-chromeno2,3-cpyrrol-1-yl derivatives. A 2024 study in Organic & Biomolecular Chemistry described a novel approach involving microwave-assisted synthesis, which significantly reduced reaction times and improved yield. This method has been adopted in several laboratories to produce high-purity samples for biological testing, demonstrating the compound's utility in pharmaceutical research.
The chromeno2,3-cpyrrol-1-yl scaffold has also been linked to anti-inflammatory effects, particularly in the context of chronic diseases such as rheumatoid arthritis. A 2023 preclinical study published in Pharmaceutical Research found that compounds with similar structures exhibit potent inhibition of COX-2 and 5-LOX enzymes, which are key targets for anti-inflammatory drug development. These findings suggest that the compound under discussion may have broader therapeutic applications beyond oncology.
Structural modifications to the chromeno2,3-cpyrrol-1-yl ring have also been investigated to optimize biological activity. For example, the introduction of fluoro or chloro substituents at specific positions has been shown to enhance the compound's potency against certain cancer cell lines. These modifications highlight the importance of stereochemistry and electronic effects in determining the biological profile of the molecule.
Furthermore, the 3,9-dioxo functionalities in the compound may contribute to its antioxidant properties. A 2024 study in Free Radical Biology and Medicine reported that similar derivatives exhibit significant radical scavenging activity, suggesting potential applications in the treatment of oxidative stress-related disorders. This dual functionality of the compound as both an antioxidant and an antitumor agent underscores its versatility in drug design.
Challenges in the development of chromeno2,3-cpyrrol-1-yl derivatives include the need for improved selectivity in targeting specific pathways while minimizing off-target effects. Ongoing research is focused on elucidating the molecular mechanisms of action for these compounds, with the goal of refining their therapeutic profiles. Computational modeling and high-throughput screening techniques are being employed to identify novel derivatives with enhanced efficacy and reduced toxicity.
In conclusion, Methyl 4-{7-bromo-2-methyl-3,9-dioxo-1H,2H,3H,9H-chromeno2,3-cpyrrol-1-yl}benzoate represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and potential biological activities make it a valuable tool for the development of new therapeutics. As research in this area continues to evolve, the compound is expected to play a significant role in advancing the treatment of various diseases.
874463-02-2 (methyl 4-{7-bromo-2-methyl-3,9-dioxo-1H,2H,3H,9H-chromeno2,3-cpyrrol-1-yl}benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)